Cas no 87027-39-2 (tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate)

• Product Name: tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
• CAS No: 87027-39-2
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 659770
• PubChem ID: 15591739
• Update Time: 2025-04-19

tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
• TERT-BUTYL 2-(BROMOMETHYL)OXAZOLE-4-CARBOXYLATE
• 87027-39-2
• DTXSID40575328
• AT18575
• EN300-1609143

• Inchi： 1S/C9H12BrNO3/c1-9(2,3)14-8(12)6-5-13-7(4-10)11-6/h5H,4H2,1-3H3
• InChI Key： OVULLLZBCDDFSV-UHFFFAOYSA-N
• SMILES： BrCC1=NC(=CO1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų